Cas no 120161-07-1 (1-(1H-benzimidazol-2-ylamino)propan-2-ol)

• Product Name: 1-(1H-benzimidazol-2-ylamino)propan-2-ol
• CAS No: 120161-07-1
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• MDL: MFCD03966903
• CID: 105097
• PubChem ID: 3629932
• Update Time: 2025-09-28

1-(1H-benzimidazol-2-ylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(1H-benzimidazol-2-ylamino)-
• 1-(1H-BENZIMIDAZOL-2-YLAMINO)PROPAN-2-OL
• 2-Propanol,1-(1H-benzimidazol-2-ylamino)-(9CI)
• EN300-02967
• 1-[(1H-1,3-benzodiazol-2-yl)amino]propan-2-ol
• LS-01955
• BB 0254510
• AKOS001041892
• Enamine_005015
• Z56891340
• 120161-07-1
• MFCD03966903
• AKOS016042089
• 1-(1H-1,3-BENZIMIDAZOL-2-YLAMINO)-2-PROPANOL
• IDI1_007602
• 1-(1H-Benzoimidazol-2-ylamino)-propan-2-ol
• HMS1408D21
• 1-((1H-Benzo[d]imidazol-2-yl)amino)propan-2-ol
• 2-Propanol 1-(1H-benzimidazol-2-ylamino)-
• G33437
• ALBB-005170
• STK501615
• 1-(1H-1,3-benzodiazol-2-ylamino)propan-2-ol
• 1-(1H-benzimidazol-2-ylamino)propan-2-ol

• MDL： MFCD03966903
• Inchi： 1S/C10H13N3O/c1-7(14)6-11-10-12-8-4-2-3-5-9(8)13-10/h2-5,7,14H,6H2,1H3,(H2,11,12,13)
• InChI Key： PSVRXGARSFQENR-UHFFFAOYSA-N
• SMILES： OC(C)CNC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 191.106
• Monoisotopic Mass: 191.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 60.94000
• LogP: 1.42860